Cas no 617-84-5 (N,N-Diethylformamide)

• Product Name: N,N-Diethylformamide
• CAS No: 617-84-5
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00003287
• CID: 38987
• PubChem ID: 24851213
• Update Time: 2025-11-02

N,N-Diethylformamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethylformamide
• N,N-Diethylformylamide
• N,N-Diethylformamide [for Biochemical Research]
• ForMyldiethylaMine
• diethyl formamide
• n,n-diethyl-formamid
• n-formyldiethylamine
• N,N-diethyl-formamide
• Diethylformamide
• Formamide, N,N-diethyl-
• Diethylamid kyseliny mravenci
• N,N-diethylcarboxamide
• Diethylamid kyseliny mravenci [Czech]
• SUAKHGWARZSWIH-UHFFFAOYSA-N
• diethyl-formamide
• n.n-diethylformamide
• formamide, diethyl-
• Formamide,N-diethyl-
• N,N-diethyl formamide
• DSSTox_CID_463
• DSSTo
• N,N-Dethylformamide
• NCGC00248876-01
• CS-W009551
• NSC6242
• AI3-11534
• FT-0629473
• DTXSID3020463
• Tox21_200919
• NSC 6242
• DTXCID50463
• AS-17885
• 617-84-5
• Q4044797
• WLN: VHN2&2
• N,N-diethylormamide
• CHEBI:183296
• D0506
• NS00019831
• D4BLP8BN9H
• NSC-6242
• AKOS009156839
• EN300-91618
• D4234
• N,N-Diethylformamide, 99%
• MFCD00003287
• SCHEMBL27084
• NCGC00258473-01
• InChI=1/C5H11NO/c1-3-6(4-2)5-7/h5H,3-4H2,1-2H
• UNII-D4BLP8BN9H
• CAS-617-84-5
• EINECS 210-533-2
• CHEMBL3186600
• BRN 1209392
• A10832
• DB-053987
• NFormyldiethylamine
• Formamide, N,Ndiethyl

• MDL： MFCD00003287
• Inchi： 1S/C5H11NO/c1-3-6(4-2)5-7/h5H,3-4H2,1-2H3
• InChI Key： SUAKHGWARZSWIH-UHFFFAOYSA-N
• SMILES： O=CN(CC)CC
• BRN： 1209392

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.908 g/mL at 25 °C(lit.)
• Melting Point: 176-177°C
• Boiling Point: 177°C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• Solubility: Miscible with acetone, benzene, alcohol and ether.
• PSA: 20.31000
• LogP: 1.12050
• Solubility: It can be miscible with water, acetone, benzene, etc. Soluble in alcohol and ether. It can dissolve polyacrylonitrile, urethane prepolymer, polyvinyl chloride, vinylidene chloride and vinyl chloride copolymer, polyvinyl formal, polyimide resin and other high molecular compounds.
• Sensitiveness: Sensitive to light

N,N-Diethylformamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：LQ1925000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Complete packaging, light loading and light unloading, ventilated warehouse, away from open fire, high temperature, and stored separately from oxidants and acids

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Diethylformamide

N,N-Diethylformamide (CAS No. 617-84-5): Properties, Applications, and Market Insights

N,N-Diethylformamide (CAS No. 617-84-5) is a versatile organic compound widely used in various industrial and research applications. Known for its excellent solvency properties, this polar aprotic solvent plays a crucial role in chemical synthesis, pharmaceuticals, and material science. With the increasing demand for high-performance solvents, N,N-Diethylformamide has gained significant attention in recent years.

The chemical formula of N,N-Diethylformamide is C₅H₁₁NO, and it is structurally similar to dimethylformamide (DMF), another widely used solvent. However, N,N-Diethylformamide offers distinct advantages, such as higher boiling point (177-180°C) and better stability under certain conditions. These properties make it an ideal choice for reactions requiring elevated temperatures or prolonged heating.

One of the most common questions researchers ask is: "What is N,N-Diethylformamide used for?" This compound serves as a reaction medium in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to dissolve a wide range of organic and inorganic compounds makes it invaluable in polymer processing and electrolyte formulations for batteries.

Recent trends in green chemistry have sparked interest in the environmental profile of N,N-Diethylformamide. While it is not classified as a hazardous substance, proper handling and disposal procedures should always be followed. Many manufacturers are now exploring biodegradable solvent alternatives, but N,N-Diethylformamide remains essential for specific applications where alternatives cannot match its performance.

The global market for N,N-Diethylformamide is expected to grow steadily, driven by increasing demand from the pharmaceutical industry and electronic materials sector. Asia-Pacific currently dominates production and consumption, with China being the largest manufacturer. Researchers frequently search for "N,N-Diethylformamide suppliers" and "N,N-Diethylformamide price trends," reflecting the compound's commercial importance.

In laboratory settings, N,N-Diethylformamide is often preferred for peptide coupling reactions and polymerization processes. Its low nucleophilicity and high dielectric constant make it particularly useful in transition metal-catalyzed reactions. Many chemists wonder about the "difference between DMF and N,N-Diethylformamide," with the latter generally offering better thermal stability for certain applications.

Storage and handling of N,N-Diethylformamide require attention to moisture control, as it is hygroscopic. Proper containers should be used to prevent degradation, and the compound should be kept away from strong oxidizing agents. These precautions are frequently addressed in searches for "N,N-Diethylformamide storage guidelines" and "safety data sheet for N,N-Diethylformamide."

Analytical techniques for N,N-Diethylformamide characterization typically include gas chromatography and NMR spectroscopy. Quality control parameters often focus on purity levels, water content, and absence of impurities. The compound's physical properties, such as density (0.908 g/mL at 25°C) and refractive index (1.430-1.432), are critical for various applications.

Recent advancements in catalysis research have highlighted new applications for N,N-Diethylformamide in asymmetric synthesis and nanomaterial fabrication. Its role as both solvent and reagent in certain transformations continues to expand its utility in modern chemistry. These developments answer frequent queries about "innovative uses of N,N-Diethylformamide" in scientific literature.

Environmental considerations remain important when working with N,N-Diethylformamide. While it has relatively low volatility compared to other solvents, proper ventilation should always be maintained. Waste disposal should follow local regulations, and many researchers seek information on "N,N-Diethylformamide recycling methods" to minimize environmental impact.

The future of N,N-Diethylformamide looks promising, with ongoing research exploring its potential in energy storage systems and advanced material science. As industries continue to demand high-performance solvents with specific properties, N,N-Diethylformamide is likely to maintain its position as a valuable tool for chemists and engineers worldwide.